Cas no 177423-00-6 (tert-butyl (3R,4S,5S)-4-((S)-2-amino-N,3-dimethylbutanamido)-3-methoxy-5-methylheptanoate)

The compound tert-butyl (3R,4S,5S)-4-((S)-2-amino-N,3-dimethylbutanamido)-3-methoxy-5-methylheptanoate is a chiral intermediate of interest in pharmaceutical synthesis, particularly for its stereochemical precision and functional group versatility. Its well-defined (3R,4S,5S) and (S) configurations ensure high enantioselectivity in complex reactions, making it valuable for constructing biologically active molecules. The tert-butyl ester group enhances stability and solubility, while the methoxy and methyl substituents contribute to steric and electronic modulation. This compound is particularly useful in peptide mimetics and small-molecule drug development, where controlled stereochemistry and tailored reactivity are critical. Its structural features support efficient downstream derivatization, enabling applications in medicinal chemistry and asymmetric synthesis.
tert-butyl (3R,4S,5S)-4-((S)-2-amino-N,3-dimethylbutanamido)-3-methoxy-5-methylheptanoate structure
177423-00-6 structure
Product Name:tert-butyl (3R,4S,5S)-4-((S)-2-amino-N,3-dimethylbutanamido)-3-methoxy-5-methylheptanoate
CAS No:177423-00-6
MF:C19H38N2O4
MW:358.5
CID:1370036
PubChem ID:10546343
Update Time:2025-06-08

tert-butyl (3R,4S,5S)-4-((S)-2-amino-N,3-dimethylbutanamido)-3-methoxy-5-methylheptanoate Chemical and Physical Properties

Names and Identifiers

    • Heptanoic acid,4-[[(2S)-2-amino-3-methyl-1-oxobutyl]methylamino]-3-methoxy-5-methyl-, 1,1-dimethylethyl ester, (3R,4S,5S)-
    • tert-butyl (3R,4S,5S)-4-((S)-2-amino-N,3-dimethylbutanamido)-3-methoxy-5-methylheptanoate
    • tert-butyl (3R,4S,5S)-4-((S)-2-(((benzyloxy)carbonyl)amino)-N,3-dimethylbutanamido)-3-methoxy-5-methylheptanoate
    • (3R,4S,5S)-4-[(2S)-2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-N,3-dimethylbutanamido]-3-methoxy-5-methylheptanoate
    • Heptanoic acid, 4-[[(2S)-2-amino-3-methyl-1-oxobutyl]methylamino]-3-methoxy-5-methyl-, 1,1-dimethylethyl ester, (3R,4S,5S)-
    • Val-Dil-OBu-t
    • (3R,4S,5S)-tert-butyl 4-((S)-2-amino-N,3-dimethylbutanamido)-3-methoxy-5-methylheptanoate
    • tert-butyl (3R,4S,5S)-4-[[(2S)-2-amino-3-methyl-butanoyl]-methyl-amino]-3-methoxy-5-methyl-heptanoate
    • CS-0009830
    • 177423-00-6
    • F82043
    • tert.-butyl-(3R,4S,5S)-3-methoxy-5-methyl-4-[methyl(L-valyl)amino]heptanoate
    • tert-butyl (3R,4S,5S)-3-methoxy-5-methyl-4-[methyl(L-valyl)amino]heptanoate
    • tert-butyl (3R,4S,5S)-4-[[(2S)-2-amino-3-methylbutanoyl]-methylamino]-3-methoxy-5-methylheptanoate
    • SCHEMBL13374875
    • NBLWRFNWDBPHKB-FSDCSDTHSA-N
    • (3R,4S,5S)-tert-butyl4-((S)-2-amino-N,3-dimethylbutanamido)-3-methoxy-5-methylheptanoate
    • tert-butyl-(3R,4S,5S)-3-methoxy-5-methyl-4-[methyl(L-valyl)amino]heptanoate
    • Inchi: 1S/C19H38N2O4/c1-10-13(4)17(21(8)18(23)16(20)12(2)3)14(24-9)11-15(22)25-19(5,6)7/h12-14,16-17H,10-11,20H2,1-9H3/t13-,14+,16-,17-/m0/s1
    • InChI Key: NBLWRFNWDBPHKB-FSDCSDTHSA-N
    • SMILES: C(OC(C)(C)C)(=O)C[C@@H](OC)[C@@H](N(C(=O)[C@@H](N)C(C)C)C)[C@@H](C)CC

Computed Properties

  • Exact Mass: 358.28315770g/mol
  • Monoisotopic Mass: 358.28315770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 12
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 81.9Ų

tert-butyl (3R,4S,5S)-4-((S)-2-amino-N,3-dimethylbutanamido)-3-methoxy-5-methylheptanoate Pricemore >>

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tert-butyl (3R,4S,5S)-4-((S)-2-amino-N,3-dimethylbutanamido)-3-methoxy-5-methylheptanoate Related Literature

Additional information on tert-butyl (3R,4S,5S)-4-((S)-2-amino-N,3-dimethylbutanamido)-3-methoxy-5-methylheptanoate

Recent Advances in the Study of tert-butyl (3R,4S,5S)-4-((S)-2-amino-N,3-dimethylbutanamido)-3-methoxy-5-methylheptanoate (CAS: 177423-00-6)

The compound tert-butyl (3R,4S,5S)-4-((S)-2-amino-N,3-dimethylbutanamido)-3-methoxy-5-methylheptanoate (CAS: 177423-00-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex stereochemistry and functional groups, is being investigated for its potential applications in drug development, particularly as a key intermediate in the synthesis of bioactive compounds. Recent studies have focused on optimizing its synthetic pathways, elucidating its mechanism of action, and exploring its therapeutic potential.

One of the most notable advancements in the study of this compound is the development of more efficient synthetic routes. Researchers have reported a novel asymmetric synthesis method that significantly improves the yield and enantiomeric purity of tert-butyl (3R,4S,5S)-4-((S)-2-amino-N,3-dimethylbutanamido)-3-methoxy-5-methylheptanoate. This method leverages advanced catalytic systems and chiral auxiliaries, which not only enhance the scalability of the synthesis but also reduce the environmental impact by minimizing the use of hazardous reagents.

In addition to synthetic improvements, recent studies have explored the biological activity of this compound. Preliminary in vitro and in vivo experiments suggest that it may serve as a potent modulator of specific enzymatic pathways, particularly those involved in inflammatory and neurodegenerative diseases. For instance, one study demonstrated its ability to inhibit the activity of key proteases implicated in Alzheimer's disease, highlighting its potential as a therapeutic agent. Further investigations are underway to validate these findings and assess the compound's pharmacokinetic and safety profiles.

The structural complexity of tert-butyl (3R,4S,5S)-4-((S)-2-amino-N,3-dimethylbutanamido)-3-methoxy-5-methylheptanoate also makes it an attractive candidate for structure-activity relationship (SAR) studies. Researchers are employing computational modeling and high-throughput screening techniques to identify derivatives with enhanced bioactivity and reduced off-target effects. These efforts are expected to pave the way for the development of next-generation therapeutics with improved efficacy and safety.

Despite these promising developments, challenges remain. The compound's stability under physiological conditions and its bioavailability are areas that require further investigation. Additionally, the scalability of its synthesis for industrial production needs to be addressed to meet the demands of clinical trials and eventual commercialization. Collaborative efforts between academia and industry are essential to overcome these hurdles and fully realize the potential of this compound.

In conclusion, tert-butyl (3R,4S,5S)-4-((S)-2-amino-N,3-dimethylbutanamido)-3-methoxy-5-methylheptanoate (CAS: 177423-00-6) represents a promising area of research in chemical biology and pharmaceutical sciences. Recent advancements in its synthesis, biological evaluation, and structural optimization underscore its potential as a valuable tool in drug discovery. Continued research and development efforts are expected to yield significant breakthroughs, contributing to the advancement of therapeutic interventions for various diseases.

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